Cas no 5466-50-2 ( )

• Product Name: &nbsp
• CAS No: 5466-50-2
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• CID: 942452
• PubChem ID: 230832
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-nitroquinoline-4-carboxylic acid
• 3-Nitro-chinolin-4-carbonsaeure
• 3-Nitro-cinchoninsaeure
• 3-nitro-quinoline-4-carboxylic acid
• AC1L5KDY
• AC1Q1YAN
• AG-J-10597
• AR-1F4691
• CTK5A2170
• NSC26138
• SureCN8569505
• 5466-50-2
• SCHEMBL8569505
• DTXSID90282499
• NSC-26138
• 3-nitrocinchoninic acid
•  

• Inchi： 1S/C10H6N2O4/c13-10(14)9-6-3-1-2-4-7(6)11-5-8(9)12(15)16/h1-5H,(H,13,14)
• InChI Key： MCPRYTVBUDRKJB-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN=C2C=CC=CC=12)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 218.03278
• Monoisotopic Mass: 218.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.545
• Boiling Point: 409.1°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.718
• PSA: 93.33